Cas no 267241-20-3 (Plerixafor impurity 6)
Plerixafor impurity 6 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Cooke Chemical | LN5998955-10mg |
1,8-dibenzyl-1,4,8,11-tetraazacyclotetradecanetetrahydrochloride |
267241-20-3 | ≥99% | 10mg |
RMB 1560.00 | 2025-02-21 | |
| Cooke Chemical | LN5998955-25mg |
1,8-dibenzyl-1,4,8,11-tetraazacyclotetradecanetetrahydrochloride |
267241-20-3 | ≥99% | 25mg |
RMB 2280.00 | 2025-02-21 | |
| Cooke Chemical | LN5998955-50mg |
1,8-dibenzyl-1,4,8,11-tetraazacyclotetradecanetetrahydrochloride |
267241-20-3 | ≥99% | 50mg |
RMB 3360.00 | 2025-02-21 | |
| Cooke Chemical | LN5998955-100mg |
1,8-dibenzyl-1,4,8,11-tetraazacyclotetradecanetetrahydrochloride |
267241-20-3 | ≥99% | 100mg |
RMB 4160.00 | 2025-02-21 |
Plerixafor impurity 6 Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on Plerixafor impurity 6
Introduction to Plerixafor Impurity 6 (CAS No. 267241-20-3)
Plerixafor, a compound with the chemical name plerixafor dihydrochloride, is widely recognized for its role in the field of medical chemistry and biopharmaceutical applications. One of the critical aspects of ensuring the purity and efficacy of pharmaceutical compounds is the identification and management of impurities. Among these, Plerixafor Impurity 6, identified by its CAS number CAS No. 267241-20-3, has garnered significant attention due to its implications in drug development and quality control processes.
The synthesis and characterization of Plerixafor Impurity 6 are essential for understanding its structural properties and potential effects on the overall pharmacokinetics of the parent compound. This impurity, like many others in pharmaceutical manufacturing, must be meticulously analyzed to ensure compliance with regulatory standards set by agencies such as the FDA and EMA. The accurate identification and quantification of such impurities are crucial for maintaining the safety and efficacy of therapeutic agents.
In recent years, advancements in analytical chemistry have enabled more precise methods for detecting and quantifying impurities in complex pharmaceutical matrices. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have become indispensable tools in the characterization of Plerixafor Impurity 6. These methods not only provide detailed structural information but also allow for the determination of impurity levels below detectable limits, ensuring that final drug products meet stringent quality criteria.
The impact of Plerixafor Impurity 6 on therapeutic outcomes has been a subject of extensive research. Studies have shown that even trace amounts of this impurity can affect the pharmacological properties of the parent compound, potentially leading to reduced efficacy or unintended side effects. Consequently, pharmaceutical companies invest heavily in process optimization and purification techniques to minimize impurity formation during manufacturing. This includes exploring novel synthetic routes that reduce byproduct formation or employing advanced purification technologies such as crystallization and chromatographic separation.
Recent breakthroughs in computational chemistry have also contributed to a deeper understanding of Plerixafor Impurity 6. Molecular modeling techniques, combined with quantum mechanical calculations, allow researchers to predict the behavior of this impurity under various conditions. This computational approach not only accelerates the identification process but also provides insights into potential interactions with biological targets, aiding in the development of more effective mitigation strategies.
The regulatory landscape surrounding Plerixafor Impurity 6 is continuously evolving, reflecting the dynamic nature of pharmaceutical science. Regulatory bodies regularly update guidelines to address emerging challenges in drug quality and safety. Companies must stay abreast of these changes to ensure that their products remain compliant with evolving standards. This includes participating in regulatory discussions, conducting thorough impurity profiling, and submitting comprehensive data packages that demonstrate the robustness of their manufacturing processes.
Collaborative efforts between academia and industry have been instrumental in advancing our understanding of Plerixafor Impurity 6. Researchers from academic institutions often collaborate with pharmaceutical companies to develop novel analytical methods and explore new therapeutic applications. These partnerships foster innovation and accelerate the translation of laboratory findings into practical solutions for improving drug quality and patient care.
The future direction of research on Plerixafor Impurity 6 is likely to be shaped by emerging trends in biopharmaceutical science. Advances in precision medicine and personalized therapies may lead to new insights into how this impurity affects different patient populations. Additionally, the integration of artificial intelligence (AI) into drug development processes could revolutionize how impurities are identified, characterized, and managed throughout the drug lifecycle.
In conclusion, Plerixafor Impurity 6 (CAS No. 267241-20-3) represents a critical area of focus in pharmaceutical chemistry and biopharmaceutical research. Its accurate identification, characterization, and management are essential for ensuring the safety and efficacy of therapeutic agents. As scientific understanding continues to evolve, so too will our approaches to dealing with this impurity, driven by innovative technologies and collaborative research efforts.
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